3-(4-(5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)piperidine-1-carbonyl)-2H-chromen-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a complex organic molecule that contains several functional groups, including a fluorophenyl group, an oxadiazole ring, a piperidine ring, and a chromen-2-one moiety . These groups are common in medicinal chemistry and could imply potential biological activity.
Molecular Structure Analysis
The molecule’s structure is likely to be largely defined by its multiple ring systems. The piperidine ring, for example, is a saturated five-membered ring with one nitrogen atom, which can contribute to the molecule’s polarity and reactivity .Chemical Reactions Analysis
The compound’s reactivity would be influenced by its functional groups. For instance, the carbonyl group in the piperidine ring could potentially undergo nucleophilic addition reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of the compound would be influenced by its functional groups. For example, the presence of a fluorophenyl group could increase the compound’s lipophilicity, influencing its solubility and permeability .Scientific Research Applications
Antimicrobial Agents
Research involving compounds with structures similar to 3-(4-(5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)piperidine-1-carbonyl)-2H-chromen-2-one often focuses on their potential as antimicrobial agents. For instance, Patel et al. (2012) synthesized a new series of compounds based on 3-(5-sulfanyl-1,3,4-oxadiazol-2-yl)-2H-chromen-2-ones, which were evaluated for their in vitro biological efficacy against various bacterial and fungal strains, indicating some compounds as potential leads for further drug discovery studies in the antimicrobial domain Patel, R. V., Patel, A. B., Kumari, P., & Chikhalia, K. (2012). Medicinal Chemistry Research.
Antitumor Activity
Another area of research is the exploration of anticancer activities. Compounds structurally related to this compound have been studied for their potential anticancer properties. Yu et al. (2017) synthesized 1H-thieno[2,3-c]chromen-4(2H)-one derivatives and conducted a preliminary antitumor screening, which showed moderate to good activity against various cancer cell lines, suggesting a promising class of compounds for further exploration in cancer therapy Yu, H., Li, Y., Feng, Z., Jiang, H., Zhao, Y., Luo, Y., Huang, W., & Li, Z. (2017). Journal of Chemical Research.
Synthesis and Characterization
Studies also focus on the synthesis and characterization of novel compounds within this chemical class. Kysil et al. (2020) elaborated on a simple and efficient synthesis method for 2-(1,2,4-oxadiazol-5-yl)-2,3-dihydro-4H-chromen-4-ones, highlighting the preparation of compounds decorated with pharmacophores in high demand for drug discovery Kysil, A., Biitseva, A., Bugera, O., Yegorova, T., & Voitenko, Z. (2020). French-Ukrainian Journal of Chemistry.
Safety and Hazards
Future Directions
Properties
IUPAC Name |
3-[4-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl]chromen-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H18FN3O4/c24-17-7-5-14(6-8-17)20-25-26-21(31-20)15-9-11-27(12-10-15)22(28)18-13-16-3-1-2-4-19(16)30-23(18)29/h1-8,13,15H,9-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NCTVHXZIUTZYEI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C2=NN=C(O2)C3=CC=C(C=C3)F)C(=O)C4=CC5=CC=CC=C5OC4=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H18FN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.